5-(2-Fluorophenyl)-3-methylpyridin-2-ol

• CAS No.: 1214346-02-7
• Molecular Formula: C12H10FNO
• Molecular Weight: 203.21 g/mol
• IUPAC Name: 5-(2-fluorophenyl)-3-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c1-8-6-9(7-14-12(8)15)10-4-2-3-5-11(10)13/h2-7H,1H3,(H,14,15)
• InChI Key: KLQKIXJUSCFYDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CNC1=O)C2=CC=CC=C2F

Description

5-(2-Fluorophenyl)-3-methylpyridin-2-ol is a pyridine derivative featuring a hydroxyl group at the 2-position, a methyl group at the 3-position, and a 2-fluorophenyl substituent at the 5-position of the pyridine ring.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Substituent Position and Electronic Effects

2-Fluoro-5-(4-fluorophenyl)pyridine ()

• Structure : Fluorine at the 2-position of pyridine and a 4-fluorophenyl group at the 5-position.
• Key Differences: The absence of a hydroxyl group and methyl substituent reduces hydrogen-bonding capacity and steric bulk compared to the target compound.
• Relevance : Demonstrates how fluorine placement on the phenyl ring affects electronic distribution and crystallinity .

5-(3-Fluorophenyl)-6-(trifluoromethyl)pyridin-2-ol ()

• Structure : Hydroxyl at 2-position, trifluoromethyl at 6-position, and 3-fluorophenyl at 5-position.
• Key Differences : The trifluoromethyl group enhances lipophilicity (logP) and acidity (predicted pKa = 7.27) compared to the target compound’s methyl group. The 3-fluorophenyl substituent may reduce steric hindrance compared to 2-fluorophenyl.
• Properties : Higher molecular weight (257.18 g/mol) and density (1.405 g/cm³) due to the trifluoromethyl group .

Functional Group Impact

5-Fluoro-3-(3-hydroxypropyl)pyridin-2-ol ()

• Structure : A 3-hydroxypropyl chain replaces the methyl and fluorophenyl groups.

3-Iodo-5-(trifluoromethyl)pyridin-2-ol ()

• Structure : Iodo and trifluoromethyl substituents.
• The trifluoromethyl group further increases electronegativity .

Stability and Degradation Profiles

Compounds 1a and 1b ()

• Structure: Oxazolidinone derivatives with fluorophenyl and triazolylmethyl groups.
• Key Findings : Degradation in simulated gastric fluid highlights the sensitivity of certain fluorinated compounds to acidic environments. This suggests that the target compound’s methyl and hydroxyl groups might confer better stability under similar conditions .

Data Table: Comparative Properties of Selected Pyridine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Predicted pKa	Key Properties
5-(2-Fluorophenyl)-3-methylpyridin-2-ol	C₁₂H₁₀FNO	203.21 (inferred)	2-OH, 3-CH₃, 5-(2-FPh)	~8–9 (est.)	Moderate lipophilicity, H-bonding
5-(3-Fluorophenyl)-6-(trifluoromethyl)pyridin-2-ol	C₁₂H₇F₄NO	257.18	2-OH, 6-CF₃, 5-(3-FPh)	7.27	High lipophilicity, acidic
2-Fluoro-5-(4-fluorophenyl)pyridine	C₁₁H₇F₂N	203.18	2-F, 5-(4-FPh)	N/A	Crystalline, π-π interactions
5-Fluoro-3-(3-hydroxypropyl)pyridin-2-ol	C₉H₁₀FNO₂	199.18	2-OH, 3-(CH₂)₃OH	~9–10 (est.)	Hydrophilic, H-bond donor

Research Implications and Gaps

• Stability: Unlike degradable oxazolidinones (), the target compound’s simpler structure may offer better metabolic stability, though experimental validation is needed.
• Synthetic Accessibility : The absence of complex substituents (e.g., trifluoromethyl or iodo groups) could make the target compound easier to synthesize than analogs in and .